Cas no 2229563-34-0 (3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229563-34-0
• MF: C₉H₇Cl₂F₃O
• MW: 259.052491426468
• CID: 6500138
• PubChem ID: 165714456
• Update Time: 2025-05-21

3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol
• 2229563-34-0
• EN300-1949962

• Inchi： 1S/C9H7Cl2F3O/c10-6-1-5(2-7(11)4-6)3-8(15)9(12,13)14/h1-2,4,8,15H,3H2
• InChI Key： BIUIJNXUIBZLLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 257.9826047g/mol
• Monoisotopic Mass: 257.9826047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229563-34-0)

3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and molecular properties, represents a promising candidate for further exploration in drug discovery and development. The presence of both chloro and fluoro substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a versatile building block for synthesizing novel bioactive molecules.

The chemical structure of 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol consists of a phenyl ring substituted with two chlorine atoms at the 3 and 5 positions, flanked by a trifluoromethyl group on the propyl chain. This arrangement creates a molecule with high lipophilicity and potential interactions with biological targets. The fluorine atoms contribute to metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol with greater precision. Studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. Its structural features make it an attractive scaffold for designing molecules that can modulate these pathways effectively.

In the realm of medicinal chemistry, the synthesis of 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol has been optimized through multi-step organic reactions. The introduction of fluorine atoms into the molecular framework is achieved using established methods such as halogen exchange reactions or direct fluorination techniques. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluation.

One of the most compelling aspects of 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol is its potential application in the development of treatments for neurological disorders. Preliminary research indicates that fluorinated alcohols can interact with specific neurotransmitter receptors, potentially leading to novel therapeutic interventions. The dichlorophenyl moiety enhances binding affinity to these targets while minimizing off-target effects.

The role of fluorinated compounds in modern drug design cannot be overstated. These molecules often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The electronic effects of fluorine atoms can fine-tune the reactivity and stability of drug candidates, making them more effective in vivo. 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol exemplifies this trend by combining structural complexity with functional diversity.

Current research is also exploring the use of 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol as an intermediate in the synthesis of more complex drug candidates. By leveraging its reactive sites—such as the hydroxyl group and the aromatic ring—chemists can append various functional groups to create molecules with tailored biological activities. This modular approach has accelerated the discovery pipeline for new pharmaceuticals.

The safety profile of 3-(3,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol is another critical consideration in its development as a drug candidate. Toxicological studies have been conducted to assess its acute and chronic effects on experimental models. Preliminary findings suggest that the compound is well-tolerated at moderate doses but may require further investigation to rule out potential long-term liabilities.

As interest in fluorinated pharmaceuticals grows，the demand for high-quality starting materials like CAS No. 2229563-34-0 continues to rise. Manufacturers specializing in fine chemicals have refined their production processes to meet these demands while adhering to stringent quality control standards. This ensures that researchers receive consistent and reliable batches of this important intermediate.

The future prospects for 3-(3，5-dichlorophenyl)-1，1，trifluoro-propan - 2 - ol are bright，with ongoing studies exploring its potential applications in oncology，immunology，and other therapeutic areas。The combination of computational modeling，synthetic chemistry，and biological testing will be essential in unlocking its full therapeutic potential。